N-(4-bromophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C19H20BrFN2O3S/c20-14-4-8-16(9-5-14)22-19(24)13-17-3-1-2-12-23(17)27(25,26)18-10-6-15(21)7-11-18/h4-11,17H,1-3,12-13H2,(H,22,24)
• InChI Key: VLMOMQQCILEIJO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)NC2=CC=C(C=C2)Br)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H20BrFN2O3S
• Molecular Weight: 455.3 g/mol

Description

N-(4-bromophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide, also known as BFPVA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. BFPVA is a piperidine-based compound that has been synthesized using various methods.

Mechanism of Action

N-(4-bromophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide acts as a selective serotonin and norepinephrine reuptake inhibitor (SNRI). It inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This results in an increase in the activation of postsynaptic receptors, leading to the therapeutic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to increase the levels of serotonin and norepinephrine in the brain, which can improve mood and reduce pain sensitivity. This compound has also been shown to reduce the levels of pro-inflammatory cytokines, which can reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

N-(4-bromophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide has several advantages for lab experiments. It has a high potency and selectivity for serotonin and norepinephrine reuptake inhibition, making it a valuable tool for studying the effects of these neurotransmitters. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-(4-bromophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide. One area of interest is the development of this compound analogs with improved pharmacokinetic properties. Another direction is the investigation of the potential use of this compound in the treatment of neuropathic pain and other neurological disorders. Additionally, further studies are needed to understand the long-term effects and safety of this compound.

Synthesis Methods

N-(4-bromophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide can be synthesized using different methods, including the reaction of 4-bromophenylacetic acid with 1-(4-fluorophenylsulfonyl)piperidine-2-carboxylic acid, followed by amidation with acetic anhydride. Another method involves the reaction of 4-bromophenylacetic acid with 1-(4-fluorophenylsulfonyl)piperidine-2-amine, followed by acetylation with acetic anhydride.

Scientific Research Applications

N-(4-bromophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide has been studied for its potential use in various therapeutic applications. Recent research has shown that this compound has anti-inflammatory and analgesic properties. It has also been found to have potential as an antidepressant and anxiolytic agent. This compound has been shown to inhibit the reuptake of serotonin and norepinephrine, which are neurotransmitters involved in mood regulation.